4-Pyrrolidin-1-yl-pentanoic acid methyl ester

• CAS RN: 1040724-85-3
• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: methyl 4-pyrrolidin-1-ylpentanoate
• InChI: InChI=1S/C10H19NO2/c1-9(5-6-10(12)13-2)11-7-3-4-8-11/h9H,3-8H2,1-2H3
• InChI Key: MCQPVWDDDYLICB-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC(=O)OC)N1CCCC1

Description

4-Pyrrolidin-1-yl-pentanoic acid methyl ester is a useful research compound. Its molecular formula is C10H19NO2 and its molecular weight is 185.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pyrrolidine (3 mL, 36 mmol, 1.2 eq) was dissolved in DCM (50 mL) and methyl levulinate (4 mL, 30 mmol, 1.0 eq) was added. The solution was stirred at room temperature for 1 hour, then Na(OAc)3BH (7.6 g, 36.0 mmol, 1.2 eq) was added. The mixture was stirred at room temperature for 16 hours, then brine was added, the crude was extracted with DCM and dried. 2.0 g of the title product were obtained (34% yield).